ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate
Overview
Description
Ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate (EAEPC) is an organic compound found in a variety of natural sources, including plants and animals. It is an important intermediate in the synthesis of several drugs and has been used in laboratory experiments for a variety of purposes.
Mechanism of Action
The mechanism of action of ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate is not yet fully understood. However, it is believed to interact with proteins in the cell membrane, leading to changes in the cell's physiology. Additionally, it has been suggested that this compound may interact with enzymes, leading to changes in the metabolism of drugs.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can increase the activity of certain enzymes, such as cytochrome P450 and monoamine oxidase. Additionally, it has been found to have an inhibitory effect on the activity of certain enzymes, such as acetylcholinesterase and tyrosine hydroxylase. In vivo studies have also shown that this compound can have a variety of effects, including increased appetite, increased alertness, and increased motor activity.
Advantages and Limitations for Lab Experiments
Ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, it can be used to study the effects of drugs on the human body, as well as the effects of environmental pollutants. However, this compound is relatively expensive and can be toxic in high concentrations.
Future Directions
There are several potential future directions for the use of ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate in scientific research. For example, it could be used to study the effects of drugs on the human body, as well as the effects of environmental pollutants. Additionally, it could be used to develop novel drugs and drug delivery systems. Furthermore, it could be used to study the structure and function of enzymes, as well as the mechanism of action of drugs. Finally, it could be used to study the biochemical and physiological effects of drugs.
Synthesis Methods
Ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate can be synthesized through a variety of methods, including chemical synthesis, enzymatic synthesis, and biocatalytic synthesis. Chemical synthesis is the most widely used method and involves the use of reagents such as sodium hydroxide and ethyl bromide. Enzymatic synthesis involves the use of enzymes such as aminotransferases, while biocatalytic synthesis involves the use of microorganisms such as Escherichia coli.
Scientific Research Applications
Ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate has been used in a variety of scientific research applications, including drug development, drug delivery, and drug metabolism. It has also been used as a model compound for studying the structure and function of enzymes, as well as for studying the mechanism of action of drugs. Additionally, this compound has been used to study the effects of drugs on the human body, as well as the effects of environmental pollutants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate involves the reaction of ethyl 2-chloro-4-ethoxypyrimidine-5-carboxylate with ammonia followed by reduction with sodium borohydride.", "Starting Materials": [ "Ethyl 2-chloro-4-ethoxypyrimidine-5-carboxylate", "Ammonia", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: Ethyl 2-chloro-4-ethoxypyrimidine-5-carboxylate is reacted with ammonia in methanol at room temperature for 24 hours.", "Step 2: The resulting mixture is then filtered and the filtrate is concentrated under reduced pressure.", "Step 3: The residue is dissolved in water and sodium borohydride is added slowly with stirring at room temperature.", "Step 4: The reaction mixture is stirred for 2 hours and then quenched with dilute hydrochloric acid.", "Step 5: The resulting mixture is extracted with ethyl acetate and the organic layer is dried over anhydrous sodium sulfate.", "Step 6: The solvent is removed under reduced pressure and the residue is purified by column chromatography to yield ethyl 2-amino-4-ethoxypyrimidine-5-carboxylate." ] } | |
CAS RN |
72419-38-6 |
Molecular Formula |
C9H13N3O3 |
Molecular Weight |
211.2 |
Purity |
95 |
Origin of Product |
United States |
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